HYDROQUININE
Overview
Description
Dihydroquinine, also known as this compound or DHQ, is an organic compound and a cinchona alkaloid closely related to quinine . It has a specific rotation of -148° in ethanol . A derivative of this molecule is used as a chiral ligand in the AD-mix for Sharpless dihydroxylation .
Synthesis Analysis
Dithis compound is a quinine-based compound with anti-malarial properties . An in silico study showed that DHQ binds strongly to DNA gyrase, Calcium Dependent Protein Kinase 1 (CDPK 1), and prolyl tRNA synthetase, which could affect DNA replication, transcriptional, and translational activities .Molecular Structure Analysis
Dithis compound has a molecular formula of C20H26N2O2 . Its average mass is 326.433 Da and its monoisotopic mass is 326.199432 Da .Chemical Reactions Analysis
Cinchona alkaloids, including Dithis compound, have been used in stereochemistry and asymmetric synthesis . They are also involved in several useful transformations, converting them into other modular and chiral building blocks .Physical and Chemical Properties Analysis
Dithis compound has a molecular formula of C20H26N2O2 . Its average mass is 326.433 Da and its monoisotopic mass is 326.199432 Da .Scientific Research Applications
Asymmetric Dihydroxylation of Alkenes:
- Dihydroquinidine and dihydroquinine derivatives are used as chiral auxiliaries for osmium tetroxide catalyzed asymmetric dihydroxylation of alkenes. This method is important for creating compounds with high stereoselectivity, an essential aspect in the synthesis of many pharmaceuticals (Lohray & Bhushan, 1992).
Mechanism of Action Against Toxoplasma Gondii:
- Research has investigated Dithis compound's mechanism of action against T. gondii, a pathogen sharing similar biology with Plasmodium spp. The in silico study suggested that Dithis compound can affect DNA replication, transcriptional, and translational activities in T. gondii by binding to DNA gyrase, Calcium Dependent Protein Kinase 1, and prolyl tRNA synthetase. It might also bind to mitochondria detoxifying enzymes, indicating potential as a treatment for toxoplasmosis (Ayariga et al., 2022).
Antimalarial Activity:
- Studies have examined Dithis compound's antimalarial activities, especially against Plasmodium falciparum. It was found that Dithis compound has equivalent antimalarial activities to quinine and is significantly more effective than 3-hydroxyquinine, its principal metabolite in humans. The interaction of dithis compound with other compounds, like chloroquine, has been explored to understand its synergistic effects in malaria treatment (Nontprasert et al., 1996).
Influence on Biosynthesis in Malaria Pathogens:
- The effects of Dithis compound on the biosynthesis of DNA, RNA, and proteins during the growth cycle of malaria pathogens such as Plasmodium knowlesi have been investigated. It is suggested that the inhibition of DNA replication is a primary mechanism of action for its antimalarial properties (Polet & Barr, 1968).
Catalytic Asymmetric Sulfenylation:
- Dithis compound has been used as a cheap cinchona alkaloid derivative catalyzing the highly enantioselective synthesis of chiral dithioketals via asymmetric sulfenylation. This represents a significant development in creating structurally diverse compounds with potential pharmaceutical applications (Liao et al., 2015).
Mechanism of Action
Dihydroquinine disrupts nucleic acid and protein synthesis . It binds strongly to DNA gyrase, Calcium Dependent Protein Kinase 1 (CDPK 1), and prolyl tRNA synthetase, affecting DNA replication, transcriptional, and translational activities in T. gondii . It also effectively binds to mitochondria detoxifying enzymes such as superoxide dismutase (SOD), peroxidoxin, and Catalase (CAT) .
Safety and Hazards
Future Directions
Dihydroquinine has shown potential as an inhibitor of T. gondii . Further work will be required to explore the efficacy and potential use of Dithis compound in the clinic . It could be a lead compound for the treatment of toxoplasmosis when successfully evaluated using in vitro and in vivo models to confirm its effectiveness and safety .
Properties
IUPAC Name |
(R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h4-6,8,11,13-14,19-20,23H,3,7,9-10,12H2,1-2H3/t13-,14-,19-,20+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJOQGZACKSYWCH-WZBLMQSHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70878516 | |
Record name | (-)-Dihydroquinine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70878516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Beige powder; [Sigma-Aldrich MSDS] | |
Record name | Hydroquinine | |
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CAS No. |
522-66-7, 23495-98-9, 1435-55-8 | |
Record name | (-)-Dihydroquinine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=522-66-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | (8α,9R)-(±)-10,11-Dihydro-6′-methoxycinchonan-9-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23495-98-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Hydroquinine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000522667 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydroquinine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13718 | |
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Record name | (-)-Dihydroquinine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70878516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydroquinine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.578 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Hydroquinidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.420 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HYDROQUININE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/31J3Q51T6L | |
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Retrosynthesis Analysis
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Strategy Settings
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